3-{[(4-Chlorophenyl)methyl]amino}-1,1,1-trifluoropropan-2-ol

• IUPAC Name: 3-[(4-chlorophenyl)methylamino]-1,1,1-trifluoropropan-2-ol
• InChI: InChI=1S/C10H11ClF3NO/c11-8-3-1-7(2-4-8)5-15-6-9(16)10(12,13)14/h1-4,9,15-16H,5-6H2
• InChI Key: DBDUZHCCIBXHPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNCC(C(F)(F)F)O)Cl
• Molecular Formula: C10H11ClF3NO
• DSSTOX Substance ID: DTXSID501186171
• Molecular Weight: 253.65 g/mol
• Solubility: >38 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 478081-30-0

Description

3-{[(4-Chlorophenyl)methyl]amino}-1,1,1-trifluoropropan-2-ol is a useful research compound. Its molecular formula is C10H11ClF3NO and its molecular weight is 253.65 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >38 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Novel Compounds

A study by Rayes et al. (2019) focused on synthesizing a series of compounds based on the modification of methyl 3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate, which are potent HDACIs (Histone Deacetylase Inhibitors). These compounds have potential applications in cancer treatment due to their inhibitory properties on histone deacetylases (Rayes et al., 2019).

Anticancer Activity

In a follow-up study, Rayes et al. (2020) discovered that certain derivatives synthesized from methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate selectively inhibited the proliferation of colon cancer cells. These compounds showed specific inhibitory actions on cancerous cells, indicating their potential in targeted cancer therapy (Rayes et al., 2020).

Antimicrobial Applications

Sah et al. (2014) synthesized and tested compounds derived from 5-(4-Chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole for antimicrobial properties. These compounds exhibited moderate activity against bacterial and fungal strains, suggesting their potential use in treating microbial infections (Sah et al., 2014).

Corrosion Inhibition

Gupta et al. (2017) explored the use of α-aminophosphonates derived from (4-chlorophenyl)amino compounds as corrosion inhibitors for mild steel in industrial processes. Their study demonstrated these compounds' effectiveness in protecting mild steel against corrosion, particularly in acidic environments (Gupta et al., 2017).

Enzyme Inhibition

A study by Bekircan et al. (2015) investigated the synthesis of compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide for enzyme inhibition. These compounds were found to inhibit lipase and α-glucosidase, which could have implications in treating conditions like obesity and diabetes (Bekircan et al., 2015).

Safety and Hazards

The safety information available indicates that the compound has the GHS07 pictogram with the signal word “Warning”. The hazard statements include H302, H312, and H332. Precautionary statements include P261, P264, P270, P271, P280, P301 + P312 + P330, P302 + P352 + P312, P304 + P340 + P312, P363, P402 + P404, and P501.